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Compound of Interest

Compound Name: Dihydroprehelminthosporol

Cat. No.: B1163470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for the natural

product Dihydroprehelminthosporol, a sesquiterpenoid metabolite isolated from the fungus

Helminthosporium sativum (also known as Bipolaris sorokiniana). The information presented

herein is crucial for the identification, characterization, and further investigation of this

compound in drug discovery and development.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry is a fundamental technique for determining the elemental

composition and molecular weight of a compound. The data for Dihydroprehelminthosporol
is summarized below.

Ion Calculated m/z Found m/z Molecular Formula

[M+H]⁺ 253.1804 253.1801 C₁₅H₂₅O₃

[M+Na]⁺ 275.1623 275.1620 C₁₅H₂₄NaO₃

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
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NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The ¹H and ¹³C NMR data for Dihydroprehelminthosporol, crucial for its structural

elucidation, are presented below.

¹H NMR Data (500 MHz, CDCl₃)
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

4.18 d, J=8.5 Hz 1H H-9

3.65 m 1H H-2

2.34 m 1H H-1

2.05 m 1H H-7

1.85 m 1H H-6a

1.70 s 3H H-14

1.65 m 1H H-5

1.58 m 2H H-8

1.45 m 1H H-6b

1.25 s 3H H-15

0.95 d, J=6.5 Hz 3H H-12

0.93 d, J=6.5 Hz 3H H-13

¹³C NMR Data (125 MHz, CDCl₃)
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Chemical Shift (δ) ppm Carbon Type Assignment

139.4 C C-10

125.8 C C-11

102.1 CH C-9

78.5 CH C-2

54.3 CH C-1

49.8 C C-4

41.2 CH C-5

38.7 CH C-7

34.5 CH₂ C-8

28.9 CH₂ C-6

23.4 CH₃ C-15

22.8 CH₃ C-14

21.9 CH₃ C-12

21.7 CH₃ C-13

Experimental Protocols
The data presented in this guide were obtained following established experimental procedures

for the isolation and characterization of natural products.

Isolation of Dihydroprehelminthosporol
Dihydroprehelminthosporol was first isolated from the culture filtrate of Helminthosporium

sativum. The general workflow for isolation is as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1163470?utm_src=pdf-body
https://www.benchchem.com/product/b1163470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal Culture and Extraction

Chromatographic Purification

Culture of Helminthosporium sativum

Filtration to separate mycelium and filtrate

Solvent Extraction of the filtrate (e.g., with ethyl acetate)

Crude Extract

Evaporation

Silica Gel Column Chromatography

Further purification by HPLC

Pure Dihydroprehelminthosporol
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Mass Spectrometry

Dihydroprehelminthosporol Structure

Provides Molecular Formula (C15H24O3)

1H NMR

Identifies proton environments and coupling

13C NMR

Identifies carbon environments

2D NMR (COSY)

Establishes H-H correlations

2D NMR (HMBC)

Establishes long-range C-H correlations

Click to download full resolution via product page

To cite this document: BenchChem. [Spectroscopic Profile of Dihydroprehelminthosporol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163470#spectroscopic-data-nmr-ms-for-
dihydroprehelminthosporol-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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